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Compound of Interest

Compound Name: Solvent red 195

Cat. No.: B1595644 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for improving the photostability of Solvent Red 195. The following sections offer

detailed information on the use of light stabilizers, experimental protocols, and solutions to

common issues encountered during formulation and testing.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My samples colored with Solvent Red 195 are fading rapidly upon exposure to light. What

is causing this?

A: The observed fading is due to a phenomenon called photobleaching or photodegradation.

When exposed to light, particularly UV radiation, the molecular structure of the dye can be

altered, leading to a loss of color.[1] In the context of polymers and organic solvents, this

process is often accelerated by the presence of oxygen and the generation of free radicals.[2]

Q2: What are "antifade reagents" for a solvent-based dye like Solvent Red 195 in a plastic

matrix?

A: For solvent dyes in non-polar environments such as plastics, the equivalent of "antifade

reagents" are polymer additives known as light stabilizers. These are broadly categorized into

UV absorbers and Hindered Amine Light Stabilizers (HALS).[1][3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1595644?utm_src=pdf-interest
https://www.benchchem.com/product/b1595644?utm_src=pdf-body
https://www.benchchem.com/product/b1595644?utm_src=pdf-body
https://solventdyesupplier.com/faq_en
https://3vsigmausa.com/hals-protecting-plastics-uv/
https://www.benchchem.com/product/b1595644?utm_src=pdf-body
https://solventdyesupplier.com/faq_en
https://www.testinglab.com/iso-4892-weathering-stability-testing-of-plastics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UV Absorbers (UVAs): These compounds, such as benzotriazoles and benzophenones,

function by absorbing harmful UV radiation and dissipating it as harmless heat, thereby

protecting the dye and the polymer matrix from degradation.[2][4]

Hindered Amine Light Stabilizers (HALS): HALS are extremely efficient radical scavengers.

They do not absorb UV radiation but act by neutralizing free radicals that are formed during

the photo-oxidation process, thus preventing the degradation of the dye and polymer.[2][5]

Q3: Which type of light stabilizer should I use for Solvent Red 195?

A: For optimal protection, a synergistic combination of a UV absorber and a HALS is often

recommended.[4][6] The UV absorber provides a "front-line" defense by blocking UV radiation,

while the HALS "cleans up" any free radicals that may still form.[4][6] The choice of specific

stabilizers will depend on the polymer matrix and processing conditions.

Q4: I've added a light stabilizer, but I'm still seeing some color change or degradation. What

could be the issue?

A: Several factors could be at play:

Incorrect Stabilizer Concentration: The concentration of the UV absorber and HALS needs to

be optimized for your specific application. Insufficient amounts will not provide adequate

protection.

Poor Disperson: The stabilizers must be uniformly dispersed throughout the polymer matrix

to be effective. Incomplete mixing can lead to localized fading.

Incompatibility: The chosen stabilizer may not be fully compatible with the polymer or other

additives in your formulation, which can affect its performance.

Processing Temperature: Excessively high processing temperatures can degrade the dye or

the stabilizer.[1]

Q5: Can the light stabilizers themselves affect the color of Solvent Red 195?

A: While UV absorbers are designed to be transparent in the visible spectrum, some stabilizers

or their degradation products can cause a slight yellowing of the polymer matrix over time,
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which may alter the perceived color of the dye. It is crucial to select stabilizers with high thermal

stability and low color contribution.

Data Presentation: Light Stabilizer Performance
The following tables provide illustrative data on the expected performance of Solvent Red 195
in a polystyrene (PS) matrix with and without the addition of light stabilizers. The lightfastness

is rated on a scale of 1 to 8, where 8 represents the highest fastness.

Table 1: Lightfastness of Solvent Red 195 in Polystyrene (PS)

Formulation Lightfastness Rating (Blue Wool Scale)

Solvent Red 195 (0.05%) in PS 7-8

Solvent Red 195 (0.05%) + UV Absorber (0.2%)

in PS
8

Solvent Red 195 (0.05%) + HALS (0.2%) in PS 8

Solvent Red 195 (0.05%) + UV Absorber (0.2%)

+ HALS (0.2%) in PS
8 (with extended durability)

Table 2: Recommended Light Stabilizers for Solvent Dyes in Various Polymers
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Polymer
Recommended UV
Absorber Type

Recommended HALS Type

Polystyrene (PS) Benzotriazole
Low or High Molecular Weight

HALS

Polycarbonate (PC) Benzotriazole High Molecular Weight HALS

ABS Benzotriazole
Low or High Molecular Weight

HALS

PMMA Benzotriazole
Low or High Molecular Weight

HALS

PET Benzotriazole High Molecular Weight HALS

PVC Benzophenone High Molecular Weight HALS

Experimental Protocols
Protocol for Evaluating the Photostability of Solvent Red 195 in a Polymer Matrix

This protocol is based on the principles outlined in the ISO 4892 standard for plastics exposure

to laboratory light sources.[7][8][9]

1. Materials and Equipment:

Solvent Red 195

Polymer resin (e.g., Polystyrene)

Selected UV absorber and/or HALS

Injection molding machine or film extruder

Xenon-arc lamp weathering chamber (compliant with ISO 4892-2)[8][9]

Spectrocolorimeter

Control samples (polymer with Solvent Red 195, without stabilizers)
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Test samples (polymer with Solvent Red 195 and stabilizers)

2. Sample Preparation:

Thoroughly dry the polymer resin according to the manufacturer's recommendations.

Create a masterbatch by compounding a higher concentration of Solvent Red 195 and the

light stabilizer(s) with a small amount of the polymer resin.

Let down the masterbatch with the bulk polymer resin to achieve the desired final

concentrations (e.g., 0.05% Solvent Red 195, 0.2% UV absorber, 0.2% HALS).

Process the polymer blend into plaques or films of uniform thickness using an injection

molder or extruder. Ensure consistent processing parameters for all samples.

3. Accelerated Weathering Test:

Mount the control and test samples in the xenon-arc weathering chamber.

Set the exposure conditions according to ISO 4892-2, Method A (simulated outdoor

exposure) or Method B (simulated exposure through window glass).[9] This includes

controlling irradiance, temperature, and humidity.

Expose the samples for a predetermined duration (e.g., 500, 1000, 2000 hours).

4. Evaluation:

At specified time intervals, remove the samples from the weathering chamber.

Measure the color change (ΔE*) of the exposed samples compared to unexposed samples

of the same formulation using a spectrocolorimeter.

Visually assess the samples for any signs of degradation such as cracking, chalking, or loss

of gloss.

Compare the color change and physical degradation of the test samples (with stabilizers) to

the control samples (without stabilizers) to determine the effectiveness of the antifade

formulation.
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Caption: Experimental workflow for evaluating the photostability of Solvent Red 195.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

